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Compound of Interest

Methyl 4-hydroxy-3,5-
Compound Name:
dimethylbenzoate

Cat. No.: B042476

For researchers, scientists, and drug development professionals, sourcing high-quality
chemical reagents is a critical first step in the experimental workflow. This in-depth technical
guide provides comprehensive information on commercial suppliers of Methyl 4-hydroxy-3,5-
dimethylbenzoate (CAS No. 34137-14-9), along with its key physicochemical properties and a
detailed experimental protocol for its synthesis.

Physicochemical Properties

Methyl 4-hydroxy-3,5-dimethylbenzoate is a benzoate ester derivative with the molecular
formula C10H1203.[1] It is a valuable intermediate in organic synthesis and pharmaceutical
research.[1] The compound typically appears as a white to off-white crystalline powder.[1]
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Property Value Reference
CAS Number 34137-14-9 [2][3]
Molecular Formula C10H1203 [2][4]
Molecular Weight 180.20 g/mol [41[5]
Appearance Solid [2]
. 95% to >98% (supplier
Purity [2][6]
dependent)
Inert atmosphere, room
Storage [7]
temperature
SYMCPKCSVQELBJ-
INChl Key [2][6]

UHFFFAOYSA-N

Commercial Suppliers

A variety of chemical suppliers offer Methyl 4-hydroxy-3,5-dimethylbenzoate in research

quantities. The table below summarizes offerings from several prominent suppliers. It is

important to note that purity levels and pricing are subject to change and should be verified on

the respective supplier websites.

Supplier Purity Available Quantities
100mg, 250mg, 19, 59, 10g,
CymitQuimica 95% g 9. 29, >9. 59
25¢g, 50g
BLD Pharm >97% Inquire for available quantities
Santa Cruz Biotechnology N/A Inquire for available quantities
Sigma-Aldrich (Merck) N/A Inquire for available quantities
Atomfair >98% Inquire for available quantities
Fluorochem (via 250mg, 19, 29, 59, 10g, 259,
L 98+%
CymitQuimica) 50g
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Experimental Protocol: Synthesis of Methyl 4-
hydroxy-3,5-dimethylbenzoate via Fischer
Esterification

The following is a detailed methodology for the synthesis of Methyl 4-hydroxy-3,5-
dimethylbenzoate from 4-hydroxy-3,5-dimethylbenzoic acid and methanol, utilizing the well-
established Fischer esterification reaction. This protocol is based on general methods for the
esterification of hydroxybenzoic acids.

Materials:

4-hydroxy-3,5-dimethylbenzoic acid

e Anhydrous methanol (MeOH)

o Concentrated sulfuric acid (H2SOa)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

e Dichloromethane (CH2Cl2) or Ethyl acetate (EtOAcC)

¢ Round-bottom flask

o Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle or oil bath

e Separatory funnel

 Rotary evaporator
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o Beakers, graduated cylinders, and other standard laboratory glassware
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 1 equivalent of 4-hydroxy-3,5-dimethylbenzoic acid in an excess of anhydrous
methanol (approximately 10-20 equivalents).

o Catalyst Addition: While stirring the solution, carefully add a catalytic amount of concentrated
sulfuric acid (typically 0.1-0.2 equivalents) dropwise. The addition is exothermic and should
be done cautiously.

o Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux using a
heating mantle or oil bath. The reaction is typically refluxed for 4-8 hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up:

o After the reaction is complete (as indicated by TLC), allow the mixture to cool to room
temperature.

o Carefully neutralize the excess acid by slowly adding saturated agqueous sodium
bicarbonate solution until effervescence ceases.

o Transfer the mixture to a separatory funnel and add dichloromethane or ethyl acetate to
extract the product.

o Wash the organic layer sequentially with water and then with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
« Purification:

o Filter off the drying agent.

o Concentrate the filtrate using a rotary evaporator to remove the solvent.
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o The resulting crude product can be further purified by recrystallization or column
chromatography to yield pure Methyl 4-hydroxy-3,5-dimethylbenzoate.

Visualizations
Experimental Workflow for Synthesis
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Caption: A generalized workflow for the synthesis of Methyl 4-hydroxy-3,5-dimethylbenzoate.
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Chemical Sourcing and Procurement Workflow
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Caption: A typical workflow for sourcing a chemical reagent for research purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for Methyl
4-hydroxy-3,5-dimethylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042476#commercial-suppliers-of-methyl-4-hydroxy-
3-5-dimethylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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